Cas no 1217487-09-6 (5-(2-Ethylpyrimidin-4-yl)-4-methylthiazol-2-amine)

• Product Name: 5-(2-Ethylpyrimidin-4-yl)-4-methylthiazol-2-amine
• CAS No: 1217487-09-6
• MF: C₁₀H₁₂N₄S
• MW: 220.294079780579
• MDL: MFCD22575104
• CID: 4686733
• Update Time: 2025-05-24

5-(2-Ethylpyrimidin-4-yl)-4-methylthiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-ethylpyrimidin-4-yl)-4-methylthiazol-2-amine
• 5-(2-Ethylpyrimidin-4-yl)-4-methylthiazol-2-amine

• MDL： MFCD22575104
• Inchi： 1S/C10H12N4S/c1-3-8-12-5-4-7(14-8)9-6(2)13-10(11)15-9/h4-5H,3H2,1-2H3,(H2,11,13)
• InChI Key： PGRZUFSNYTZWHD-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(C)=C1C1C=CN=C(CC)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 214
• Topological Polar Surface Area: 92.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 5-(2-Ethylpyrimidin-4-yl)-4-methylthiazol-2-amine

5-(2-Ethylpyrimidin-4-yl)-4-methylthiazol-2-amine: A Comprehensive Overview

The compound 5-(2-Ethylpyrimidin-4-yl)-4-methylthiazol-2-amine, with the CAS number 1217487-09-6, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The structure of this molecule is characterized by a thiazole ring system substituted with a pyrimidine moiety and an ethyl group, making it a unique candidate for various chemical and biological studies.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for the synthesis of 5-(2-Ethylpyrimidin-4-yl)-4-methylthiazol-2-amine. One such approach involves the use of microwave-assisted synthesis, which has proven to be highly efficient in constructing complex heterocyclic compounds. This method not only reduces reaction time but also enhances the yield and purity of the final product. Additionally, computational chemistry tools, such as density functional theory (DFT), have been employed to study the electronic structure and reactivity of this compound, providing valuable insights into its potential applications.

The biological activity of 5-(2-Ethylpyrimidin-4-yl)-4-methylthiazol-2-amine has been extensively investigated in recent years. Studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the development of new therapeutic agents. Furthermore, research has shown that this molecule can modulate key cellular pathways involved in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. These findings highlight its potential as a lead compound in drug discovery efforts targeting neuroprotective therapies.

In terms of applications, 5-(2-Ethylpyrimidin-4-yl)-4-methylthiazol-2-amine has been explored for its role in catalysis and materials science. Its ability to act as a ligand in transition metal complexes has opened up new avenues for heterogeneous catalysis in organic synthesis. Moreover, this compound has been utilized as a building block for constructing advanced materials, such as metal-organic frameworks (MOFs), which have applications in gas storage and sensing technologies.

The synthesis and characterization of 5-(2-Ethylpyrimidin-4-y)l)-4-methylthiazol-2-amine) have also been optimized to meet the demands of large-scale production. Researchers have developed scalable synthetic routes that ensure high purity and cost-effectiveness, making this compound more accessible for industrial applications. Quality control measures, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, have been implemented to ensure consistent product quality.

In conclusion, 5-(2-Ethylpyrimidin-4-y)l)-4-methylthiazol-2-amine) is a versatile compound with a wide range of potential applications in chemistry, biology, and materials science. Its unique structure, coupled with its promising biological activity and scalability, positions it as a valuable asset in both academic research and industrial development. As ongoing research continues to uncover new properties and uses for this compound, its significance in the scientific community is expected to grow further.